N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: N-[[3-(1-methylpyrazol-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H11N5O2S/c1-17-7-8(5-14-17)11-15-10(19-16-11)6-13-12(18)9-3-2-4-20-9/h2-5,7H,6H2,1H3,(H,13,18)
• InChI Key: BTKTYWWWRZEWJA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2=NOC(=N2)CNC(=O)C3=CC=CS3
• Molecular Formula: C12H11N5O2S
• Molecular Weight: 289.32 g/mol
• CAS No.: 2034296-73-4

Description

N-((3-(1-methyl-1H-pyrazol-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C12H11N5O2S and its molecular weight is 289.31. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization :

• A study demonstrated the synthesis of pyrazole-thiophene-based amide derivatives through different methodologies, emphasizing the structural features and non-linear optical (NLO) properties of these compounds. The synthesized derivatives exhibited moderate to good yields, and their electronic structure and NMR data were investigated through DFT calculations, showing significant agreement with experimental results. Compound (9f) exhibited superior non-linear optical response compared to others in the series, suggesting potential applications in NLO materials (Kanwal et al., 2022).

Nonlinear Optical Properties :

• Research on 3-(3-methoxyphenyl)-5-(3-methylthiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide highlighted its synthesis and characterization, including spectral and X-ray crystal structure analysis. The study provided insights into its thermo-optical studies and non-linear optical properties, contributing to the development of materials with potential optical applications (Kumara et al., 2018).

Antimicrobial Activity :

• Another study focused on the synthesis of thiophenyl pyrazoles and isoxazoles adopting 1,3-dipolar cycloaddition methodology. It assessed their antimicrobial activity, revealing that certain compounds exhibited significant antibacterial and antifungal activities. This suggests their potential use as antimicrobial agents (Sowmya et al., 2018).

Computational Applications :

• The structural features and computational applications of synthesized pyrazole-thiophene amide derivatives were explored, indicating their use in understanding the molecular and electronic structures of new compounds. The study also delved into the chemical reactivity descriptors, providing a basis for predicting the chemical behavior of similar compounds in various applications (Kanwal et al., 2022).